Cas no 1033600-32-6 (3-Oxo-1-(3-phenylpropyl)-2-piperazinyl-acetic Acid)

• Product Name: 3-Oxo-1-(3-phenylpropyl)-2-piperazinyl-acetic Acid
• CAS No: 1033600-32-6
• MF: C₁₅H₂₀N₂O₃
• MW: 276.330904006958
• CID: 1077261
• Update Time: 2025-10-30

3-Oxo-1-(3-phenylpropyl)-2-piperazinyl-acetic Acid Chemical and Physical Properties

Names and Identifiers

• [3-Oxo-1-(3-phenylpropyl)-2-piperazinyl]-acetic acid
• [3-oxo-1-(3-phenylpropyl)-2-piperazinyl]acetic acid
• [3-oxo-1-(3-phenylpropyl)piperazin-2-yl]acetic acid
• ARONIS007576
• CTK4A2021
• 3-Oxo-1-(3-phenylpropyl)-2-piperazinyl-acetic Acid

• Inchi： 1S/C15H20N2O3/c18-14(19)11-13-15(20)16-8-10-17(13)9-4-7-12-5-2-1-3-6-12/h1-3,5-6,13H,4,7-11H2,(H,16,20)(H,18,19)
• InChI Key： DUANFASSZWBAOS-UHFFFAOYSA-N
• SMILES： O=C1C(CC(=O)O)N(CCCC2C=CC=CC=2)CCN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6

3-Oxo-1-(3-phenylpropyl)-2-piperazinyl-acetic Acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Oxo-1-(3-phenylpropyl)-2-piperazinyl-acetic Acid

3-Oxo-1-(3-phenylpropyl)-2-piperazinyl-acetic Acid (CAS No. 1033600-32-6): An Overview

3-Oxo-1-(3-phenylpropyl)-2-piperazinyl-acetic Acid (CAS No. 1033600-32-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to as OPPA for brevity, belongs to the class of piperazine derivatives and has been the subject of numerous studies aimed at elucidating its biological activities and pharmacological properties.

The chemical structure of 3-Oxo-1-(3-phenylpropyl)-2-piperazinyl-acetic Acid is characterized by a piperazine ring linked to a phenylpropyl group and an acetic acid moiety. The presence of the oxo group (C=O) in the structure imparts additional reactivity and stability, making it an interesting candidate for various pharmaceutical applications. The compound's molecular formula is C₁₇H₂₁N₃O₃, and its molecular weight is approximately 307.36 g/mol.

In recent years, OPPA has been investigated for its potential as a modulator of various biological pathways. One of the key areas of interest is its role in neuropharmacology. Studies have shown that OPPA can interact with specific receptors in the central nervous system, potentially modulating neurotransmitter release and receptor activity. This property makes it a promising candidate for the development of novel treatments for neurological disorders such as Parkinson's disease and Alzheimer's disease.

Beyond neuropharmacology, OPPA has also been explored for its anti-inflammatory properties. In vitro studies have demonstrated that OPPA can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent. These findings have led to further investigations into its use in treating inflammatory conditions such as rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic profile of OPPA has been another area of focus in recent research. Studies have shown that it exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Additionally, preliminary toxicology studies have indicated that OPPA is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

In the context of drug development, the synthesis and purification of OPPA have been optimized to ensure high yield and purity. Various synthetic routes have been explored, including multi-step processes involving selective functional group manipulations and protecting group strategies. These advancements in synthetic chemistry have facilitated the large-scale production of OPPA, paving the way for clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of OPPA in human subjects. Early-phase trials have shown promising results, with patients reporting improvements in symptoms associated with neurological disorders and inflammatory conditions. However, further research is needed to fully understand the long-term effects and potential side effects of OPPA.

In conclusion, 3-Oxo-1-(3-phenylpropyl)-2-piperazinyl-acetic Acid (CAS No. 1033600-32-6), or OPPA, is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that OPPA(CAS No. 1033600-32-6)) will play a significant role in advancing our understanding of various diseases and contributing to the development of new treatments.